Cas no 141595-98-4 (D-Tryptophan,phenylmethyl ester)

D-Tryptophan,phenylmethyl ester Properties

Names and Identifiers

• D-Tryptophan,phenylmethyl ester
• benzyl (2R)-2-amino-3-(1H-indol-3-yl)propanoate
• D-TRYPTOPHAN BENZYL ESTER
• benzyl D-tryptophanate
• MFCD02683456
• SCHEMBL8025702
• D-Tryptophan benzyl ester, 98%
• CS-0201859
• CHEMBL188529
• 141595-98-4
• BDBM50154574
• (R)-Benzyl 2-amino-3-(1H-indol-3-yl)propanoate
• D-TRYPTOPHAN BENZYL ESTER 98
• H-DTrp-OBzl
• DTXSID60426409
• 2-Amino-3-(1H-indol-3-yl)-propionic acid benzyl ester
• TYQYRKDGHAPZRF-MRXNPFEDSA-N
• D-Tryptophan, phenylmethyl ester
• J-007521
• D-Tryptophan benzyl ester
• G78544
• +Expand

• MDL： MFCD02683456
• InChIKey： TYQYRKDGHAPZRF-MRXNPFEDSA-N
• Inchi： InChI=1S/C18H18N2O2/c19-16(18(21)22-12-13-6-2-1-3-7-13)10-14-11-20-17-9-5-4-8-15(14)17/h1-9,11,16,20H,10,12,19H2/t16-/m1/s1
• SMILES： O=C([C@@H](CC1=CNC2=CC=CC=C12)N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 294.136827821g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 294.136827821g/mol
• Heavy Atom Count: 22
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• LogP: 3.48140
• PSA: 68.11000
• Refractive Index: 1.659
• Boiling Point: 489.9°C at 760 mmHg
• Melting Point: 77-80 °C (lit.)
• Flash Point: 250.1°C
• Optical Activity: [α]20/D −9.9°, c = 1 in ethanol
• Density: 1.247